Cas no 1060806-59-8 (4-bromo-2-methoxy-pyridine-3-carbaldehyde)

• Product Name: 4-bromo-2-methoxy-pyridine-3-carbaldehyde
• CAS No: 1060806-59-8
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD13188725
• CID: 1034804
• PubChem ID: 59761816
• Update Time: 2025-07-21

4-bromo-2-methoxy-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxynicotinaldehyde
• 4-Bromo-2-methoxynicotildehyde
• 4-bromo-2-methoxypyridine-3-carbaldehyde
• 4-Bromo-2-methoxy-3-pyridinecarboxaldehyde
• CM10672
• FCH1381001
• AB67012
• AK130998
• AX8251921
• 4-bromo-2-methoxy-pyridine-3-carbaldehyde
• DTXSID40732878
• AKOS016014478
• C71245
• EN300-2009987
• DB-316322
• Z1269160424
• AS-60884
• MFCD13188725
• 1060806-59-8
• SCHEMBL772591
• CS-0128591
• A1-01427

• MDL： MFCD13188725
• Inchi： 1S/C7H6BrNO2/c1-11-7-5(4-10)6(8)2-3-9-7/h2-4H,1H3
• InChI Key： FOXOFDINDZCXJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C=O)OC

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.606±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.8±35.0 ºC (760 Torr),
• Flash Point: 123.0±25.9 ºC,
• Solubility: Slightly soluble (3.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-bromo-2-methoxy-pyridine-3-carbaldehyde

Comprehensive Overview of 4-Bromo-2-Methoxy-Pyridine-3-Carbaldehyde (CAS No. 1060806-59-8): Properties, Applications, and Industry Insights

4-Bromo-2-methoxy-pyridine-3-carbaldehyde (CAS No. 1060806-59-8) is a high-value heterocyclic aldehyde widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its bromine substitution and methoxy functional group, which contribute to its unique reactivity in cross-coupling reactions and nucleophilic additions. With increasing demand for small molecule drug candidates, this intermediate has gained prominence in medicinal chemistry for constructing kinase inhibitors and antiviral agents.

The molecular structure of 4-bromo-2-methoxy-pyridine-3-carbaldehyde features a strategic aldehyde moiety at the 3-position, enabling diverse transformations such as reductive amination or Wittig reactions. Recent publications highlight its role in developing PD-1/PD-L1 inhibitors for immunotherapy applications, aligning with the booming interest in cancer therapeutics. Analytical data from HPLC purity tests typically show ≥98% purity, making it suitable for high-throughput screening platforms.

From a synthetic chemistry perspective, researchers value this compound for its compatibility with Buchwald-Hartwig amination and Suzuki-Miyaura coupling – two of the most searched palladium-catalyzed reactions in organic synthesis databases. The methoxy group enhances electron density on the pyridine ring, while the bromine atom serves as an excellent leaving group for metal-catalyzed cross-couplings. These features explain its growing appearance in patents for biodegradable materials and OLED intermediates.

Environmental considerations surrounding halogenated compounds have prompted manufacturers to optimize green chemistry approaches for producing CAS 1060806-59-8. Modern flow chemistry techniques and catalytic bromination methods now achieve higher atom economy, addressing sustainability concerns frequently raised in ESG-focused research. Quality control protocols typically involve GC-MS analysis and 1H/13C NMR verification to ensure batch-to-batch consistency.

Market analysts note rising demand for this pharmaceutical intermediate in Asia-Pacific contract research organizations, particularly for fragment-based drug discovery projects. Its structure-activity relationship (SAR) potential makes it valuable for designing allosteric modulators targeting G-protein coupled receptors (GPCRs) – a hot topic in neurological disorder research. Proper storage recommendations include protection from light at 2-8°C under inert atmosphere to preserve the aldehyde functionality.

Innovative applications continue to emerge, with recent studies exploring its use in covalent inhibitor design through imine formation with lysine residues. The compound's lipophilic efficiency (LipE) parameters make it attractive for blood-brain barrier penetration studies, connecting to trending searches about neurodegenerative disease treatments. Regulatory documentation typically includes REACH compliance data and ICH stability studies for pharmaceutical-grade material.

Technical discussions in synthetic chemistry forums frequently address optimal conditions for protecting group strategies involving this aldehyde. The ortho-positioned bromine creates interesting steric effects that influence diastereoselective reactions, a subject of numerous computational chemistry investigations. Suppliers now commonly provide scale-up feasibility reports and process safety assessments to support technology transfer.

Emerging AI-assisted retrosynthesis platforms often suggest 4-bromo-2-methoxy-pyridine-3-carbaldehyde as a building block for privileged scaffolds in drug design. Its appearance in DNA-encoded library (DEL) synthesis reflects the compound's versatility across modern drug discovery paradigms. Researchers should note that the carbonyl stretching frequency in IR spectroscopy typically appears around 1680-1700 cm⁻¹, serving as a key identification marker.